Cas no 1261850-31-0 (2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene)

• Product Name: 2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene
• CAS No: 1261850-31-0
• MF: C₈H₄ClF₅O₂
• MW: 262.561179161072
• CID: 4989268
• Update Time: 2025-10-30

2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene

• Inchi： 1S/C8H4ClF5O2/c9-6-4(15-7(10)11)2-1-3-5(6)16-8(12,13)14/h1-3,7H
• InChI Key： RNQRSHJQCFXPDB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OC(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 4.7
• Topological Polar Surface Area: 18.5

Additional information on 2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene

Professional Introduction to 2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene (CAS No. 1261850-31-0)

2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1261850-31-0, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound belongs to a class of molecules known for their potential applications in the development of novel agrochemicals, liquid crystals, and organic electronic materials. The presence of multiple fluorine substituents, along with chloro and methoxy groups, endows it with distinct chemical reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The structural framework of 2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene consists of a benzene ring substituted with a chlorine atom at the 2-position and two methoxy groups at the 3- and 5-positions, where one methoxy group is further fluorinated to form a difluoromethoxy group. This specific arrangement of functional groups imparts a high degree of electronic tunability, which is particularly useful in designing molecules with tailored photophysical properties. The compound’s ability to exhibit strong absorption in the visible spectrum has made it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In recent years, there has been growing interest in the synthesis and application of halogenated aromatic compounds due to their role as key intermediates in pharmaceutical synthesis. The reactivity of 2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene allows for further functionalization through nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed transformations. These reactions are pivotal in constructing more complex molecular architectures, which can lead to the discovery of new bioactive compounds. For instance, researchers have explored its use in the preparation of kinase inhibitors, where the electron-withdrawing nature of the fluorine atoms enhances binding affinity to biological targets.

One of the most compelling aspects of 2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene is its potential in medicinal chemistry. The incorporation of fluorine atoms into drug candidates has been shown to improve metabolic stability, lipophilicity, and binding affinity. The compound’s structure provides a versatile scaffold for designing molecules that interact with biological receptors in a highly specific manner. Recent studies have demonstrated its utility in the development of antiviral agents, where the electron-deficient aromatic system facilitates interactions with viral proteases and polymerases. The ability to fine-tune electronic properties through fluorination strategies offers a powerful tool for optimizing drug-like characteristics.

The influence of fluorine substituents on the electronic properties of aromatic compounds has also been extensively studied in materials science. 2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene serves as an excellent precursor for synthesizing liquid crystal materials with high thermal stability and optical clarity. Its rigid aromatic core combined with bulky fluoroalkyl groups allows for precise control over molecular packing, which is crucial for applications in display technologies. Researchers have reported its use in creating nematic phases with unusual dielectric anisotropies, making it promising for next-generation flat-panel displays.

From a synthetic chemistry perspective, 2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene exemplifies the importance of strategic functional group placement in achieving desired chemical outcomes. The chlorine atom at the 2-position acts as a handle for further derivatization via palladium-catalyzed cross-coupling reactions, while the electron-withdrawing trifluoromethoxy group enhances electrophilic aromatic substitution reactions at ortho and para positions. This combination makes it an ideal building block for constructing heterocyclic compounds that exhibit enhanced bioactivity and material properties.

The pharmaceutical industry has leveraged the unique reactivity of this compound to develop novel therapeutic agents. For example, derivatives of 2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene have been investigated as potential treatments for neurological disorders due to their ability to modulate neurotransmitter receptor activity. The fluoroalkyl groups contribute to blood-brain barrier penetration, while the methoxy functionalities provide metabolic stability. Preclinical studies have shown promising results in animal models, highlighting its therapeutic potential.

In conclusion, 2-Chloro-3-(difluoromethoxy)(trifluoromethoxy)benzene (CAS No. 1261850-31-0) is a multifaceted compound with significant applications across pharmaceuticals and materials science. Its structural features enable diverse synthetic pathways and functionalization strategies, making it indispensable in modern chemical research. As our understanding of fluorinated aromatic systems continues to evolve, so too will their applications in developing innovative solutions for health care and advanced technologies.